Cas no 24230-01-1 (1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-)

1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl- structure
24230-01-1 structure
Product Name:1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-
CAS No:24230-01-1
MF:C12H10O3
MW:202.206003665924
CID:285624
PubChem ID:276872
Update Time:2025-04-19

1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione,1-methyl-
    • 1-Methyl-2,3-benzo-6-oxabicyclo-octan-4,7-dion
    • AC1L5KRU
    • AC1Q6JBU
    • AG-E-71645
    • AR-1B7906
    • CTK4F3144
    • KST-1B2112
    • NSC125342
    • 24230-01-1
    • NSC 125342
    • 1,4-Methano-3-benzoxepin-2,5(1H,4H)-dione, 1-methyl-
    • NSC-125342
    • DTXSID20947044
    • 1-Methyl-1,4-methano-3-benzoxepine-2,5(1H,4H)-dione
    • Inchi: 1S/C12H10O3/c1-12-6-9(15-11(12)14)10(13)7-4-2-3-5-8(7)12/h2-5,9H,6H2,1H3
    • InChI Key: QJDHCAYAUUBAOV-UHFFFAOYSA-N
    • SMILES: O1C(C2(C)C3C=CC=CC=3C(C1C2)=O)=O

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.334
  • Boiling Point: 414.5°C at 760 mmHg
  • Flash Point: 189.5°C
  • Refractive Index: 1.604
  • PSA: 43.37
  • LogP: 1.45610
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